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Introduction

Ethyl 2-oxobutanoate, also known as ethyl 2-ketobutyrate, is an organic compound classified
as a keto-ester. Its chemical structure, featuring both a ketone and an ester functional group,
makes it a valuable intermediate in various organic syntheses. This technical guide provides a
comprehensive overview of its core physicochemical properties, detailed experimental
protocols for their determination, and logical workflows for its synthesis and analysis. All
guantitative data is presented in structured tables for ease of reference and comparison.

Physicochemical Properties

The fundamental physicochemical properties of ethyl 2-oxobutanoate are summarized below.
These values are critical for its handling, application in synthetic chemistry, and for predicting
its behavior in various chemical and biological systems.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula C6H1003 [1]
Molecular Weight 130.14 g/mol [1][2]
Appearance Liquid [3]

Boiling Point 162.0 + 0.0 °C at 760 mmHg [1]

169.06 °C (Predicted)

[4]

Melting Point

-19.23 °C (Predicted)

[4]

Density

1.0+ 0.1 g/cm3

[1]

1.02 g/cm3 (Predicted)

[4]

ble 2: Chemical and Saf .

Property Value Reference
CAS Number 15933-07-0 [11031[5]
FJAKCEHATXBFJT-
InChl Key [3]
UHFFFAOYSA-N
- Slightly soluble in Chloroform
Solubility [5]

and Methanol.

Water solubility: 29323.4 mg/L

: [4]
(Predicted)
Flash Point 61.2+15.9°C [1]
53.74 °C (Predicted) [4]

Vapor Pressure

2.2 £ 0.3 mmHg at 25°C

[1]

LogP

0.58

[1]

Experimental Protocols
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This section provides detailed methodologies for the determination of key physicochemical and

analytical properties of ethyl 2-oxobutanoate.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid sample.

[6]

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Liquid for bath (e.g., paraffin oil)

Stand and clamps

Procedure:

Fill the small test tube with approximately 2-3 mL of ethyl 2-oxobutanoate.[7]

Place a capillary tube, with its sealed end pointing upwards, into the test tube containing the
sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

Clamp the thermometer assembly in a Thiele tube or an oil bath, making sure the heat-
transfer liquid is above the level of the sample but below the opening of the test tube.[8]

Gently heat the side arm of the Thiele tube or the oil bath.[8]
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue heating until a rapid and continuous stream of bubbles is observed.[6]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be
drawn into the capillary tube.[6][8] Record this temperature.

For accuracy, repeat the determination.

Determination of Density (Pycnometer or Graduated
Cylinder Method)

This protocol outlines the measurement of density using a simple mass and volume
determination.[9][10]

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer for higher accuracy

Analytical balance (readable to at least 0.01 g)

Procedure:

Carefully measure the mass of a clean, dry graduated cylinder or pycnometer and record it.
[10]

Add a known volume of ethyl 2-oxobutanoate to the graduated cylinder (e.g., 10.0 mL). If
using a pycnometer, fill it to its calibrated volume.

Measure the total mass of the container and the liquid.[10]

Calculate the mass of the liquid by subtracting the mass of the empty container from the total
mass.

Calculate the density using the formula: Density = Mass / Volume.
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e The determination should be performed at a constant, recorded temperature as density is
temperature-dependent.

Determination of Solubility

This protocol provides a qualitative assessment of the solubility of ethyl 2-oxobutanoate in
various solvents.[1][11]

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Pipettes or droppers

Solvents (e.g., water, ethanol, chloroform, hexane)

Procedure:

o Place a small, measured amount of ethyl 2-oxobutanoate (e.g., 0.1 mL) into a test tube.
e Add a small volume of the solvent to be tested (e.g., 1 mL) to the test tube.

 Vigorously shake or vortex the mixture for 1-2 minutes.[11]

 Allow the mixture to stand and observe if a single homogeneous phase is formed.

« If the substance dissolves, it is considered soluble. If two distinct layers remain or the sample
remains undissolved, it is insoluble.

« If the substance appears to be sparingly soluble, add more solvent in small increments and
observe any changes.

e The general rule of "like dissolves like" can be applied; polar compounds tend to dissolve in
polar solvents, and non-polar compounds in non-polar solvents.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful technique for separating and identifying volatile compounds like ethyl 2-
oxobutanoate.[12]

Apparatus:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate GC column (e.g., non-polar or medium-polarity capillary column)

Helium (carrier gas)

Sample vials

Microsyringe
Procedure:

o Sample Preparation: Prepare a dilute solution of ethyl 2-oxobutanoate in a volatile solvent
(e.g., hexane or ethyl acetate). An internal standard may be added for quantitative analysis.
[12][13]

e GC-MS Setup:

o Set the GC oven temperature program to achieve good separation of components. A
typical program might start at a low temperature and ramp up.

o Set the injector and detector temperatures appropriately (e.g., 250 °C).
o The mass spectrometer is typically operated in electron ionization (EI) mode at 70 eV.
o Set the mass analyzer to scan a relevant mass range (e.g., m/z 30-200).

* Injection and Acquisition: Inject a small volume (e.g., 1 yL) of the prepared sample into the
GC.
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o Data Analysis:

o The total ion chromatogram (TIC) will show peaks corresponding to the separated
components. Identify the peak for ethyl 2-oxobutanoate based on its retention time.

o The mass spectrum of this peak will show the molecular ion and characteristic fragment
ions, which can be used to confirm the identity of the compound.

Mandatory Visualizations
Synthesis Workflow

The following diagram illustrates a common synthetic route to a-keto esters like ethyl 2-
oxobutanoate, the Claisen condensation.
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Click to download full resolution via product page

Caption: A logical workflow for the synthesis of ethyl 2-oxobutanoate via Claisen

condensation.

Analytical Workflow

This diagram outlines the typical workflow for the characterization of a synthesized organic
compound like ethyl 2-oxobutanoate.
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Caption: A standard workflow for the analytical characterization of ethyl 2-oxobutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scribd.com [scribd.com]

e 2. hmdb.ca [hmdb.ca]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b100451?utm_src=pdf-body-img
https://www.benchchem.com/product/b100451?utm_src=pdf-body
https://www.benchchem.com/product/b100451?utm_src=pdf-custom-synthesis
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://hmdb.ca/spectra/nmr_one_d/3399
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. youtube.com [youtube.com]

. phillysim.org [phillysim.org]

. SSERC | Melting point determination [sserc.org.uk]
. chem.libretexts.org [chem.libretexts.org]

. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

. vVijaynazare.weebly.com [vijaynazare.weebly.com]

°
© (0] ~ » ol H w

. wjec.co.uk [wjec.co.uk]

e 10. Measuring Density | Secondaire | Alloprof [alloprof.gc.ca]
e 11. uomustansiriyah.edu.iqg [uomustansiriyah.edu.iq]

e 12. benchchem.com [benchchem.com]

e 13. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas
chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Ethyl 2-Oxobutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100451#physicochemical-properties-of-ethyl-2-
oxobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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